3-Nitro-4-(2-pyridinylsulfanyl)pyridine

• Molecular Formula: C10H7N3O2S
• Molecular Weight: 233.25 g/mol
• IUPAC Name: 3-nitro-4-pyridin-2-ylsulfanylpyridine
• InChI: InChI=1S/C10H7N3O2S/c14-13(15)8-7-11-6-4-9(8)16-10-3-1-2-5-12-10/h1-7H
• InChI Key: PBXGRPCUPZQEDM-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)SC2=C(C=NC=C2)[N+](=O)[O-]

Description

3-Nitro-4-(2-pyridinylsulfanyl)pyridine, also known as NPS or 4-PS, is a chemical compound that has been extensively studied for its potential therapeutic applications. NPS is a pyridine derivative that contains a nitro group and a pyridine sulfanyl group. This compound has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

Mechanism of Action

The mechanism of action of 3-Nitro-4-(2-pyridinylsulfanyl)pyridine is not fully understood. However, studies have suggested that it may exert its biological effects through the inhibition of various signaling pathways, including the NF-κB and MAPK signaling pathways. Additionally, 3-Nitro-4-(2-pyridinylsulfanyl)pyridine has been shown to modulate the expression of various genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
3-Nitro-4-(2-pyridinylsulfanyl)pyridine has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have demonstrated that 3-Nitro-4-(2-pyridinylsulfanyl)pyridine can inhibit the production of pro-inflammatory cytokines and chemokines, induce apoptosis in cancer cells, and inhibit tumor growth. Additionally, 3-Nitro-4-(2-pyridinylsulfanyl)pyridine has been shown to modulate the expression of various genes involved in inflammation and cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Nitro-4-(2-pyridinylsulfanyl)pyridine in lab experiments is its ability to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. Additionally, 3-Nitro-4-(2-pyridinylsulfanyl)pyridine has been shown to induce apoptosis in cancer cells and inhibit tumor growth. However, one of the limitations of using 3-Nitro-4-(2-pyridinylsulfanyl)pyridine in lab experiments is its potential toxicity, which may limit its therapeutic applications.
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Future Directions

As Possible:
1. Investigate the potential of 3-Nitro-4-(2-pyridinylsulfanyl)pyridine as a therapeutic agent for various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
2. Investigate the potential of 3-Nitro-4-(2-pyridinylsulfanyl)pyridine as a chemotherapeutic agent for various types of cancer.
3. Investigate the mechanism of action of 3-Nitro-4-(2-pyridinylsulfanyl)pyridine in more detail to better understand its biological effects.
4. Investigate the potential of 3-Nitro-4-(2-pyridinylsulfanyl)pyridine as a modulator of the immune system.
5. Investigate the potential of 3-Nitro-4-(2-pyridinylsulfanyl)pyridine as a modulator of the gut microbiome.
6. Investigate the potential of 3-Nitro-4-(2-pyridinylsulfanyl)pyridine as a modulator of oxidative stress.
7. Investigate the potential of 3-Nitro-4-(2-pyridinylsulfanyl)pyridine as a modulator of autophagy.
8. Investigate the potential of 3-Nitro-4-(2-pyridinylsulfanyl)pyridine as a modulator of cell cycle progression.
9. Investigate the potential of 3-Nitro-4-(2-pyridinylsulfanyl)pyridine as a modulator of angiogenesis.
10. Investigate the potential of 3-Nitro-4-(2-pyridinylsulfanyl)pyridine as a modulator of epigenetic modifications.

Synthesis Methods

The synthesis of 3-Nitro-4-(2-pyridinylsulfanyl)pyridine involves the reaction of 3-nitropyridine-4-thiol with 2-chloropyridine in the presence of a base. The resulting product is then purified through recrystallization to obtain the pure compound. This method has been reported to yield 3-Nitro-4-(2-pyridinylsulfanyl)pyridine in high purity and yield.

Scientific Research Applications

3-Nitro-4-(2-pyridinylsulfanyl)pyridine has been extensively studied for its potential therapeutic applications. In particular, it has been investigated for its anti-inflammatory and antitumor properties. Studies have shown that 3-Nitro-4-(2-pyridinylsulfanyl)pyridine can inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. Additionally, 3-Nitro-4-(2-pyridinylsulfanyl)pyridine has been shown to induce apoptosis in cancer cells and inhibit tumor growth.